N~4~-(4-ethoxyphenyl)-1-phenyl-N~6~-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• IUPAC Name: 4-N-(4-ethoxyphenyl)-1-phenyl-6-N-(3-propan-2-yloxypropyl)pyrazolo[3,4-d]pyrimidine-4,6-diamine
• InChI: InChI=1S/C25H30N6O2/c1-4-32-21-13-11-19(12-14-21)28-23-22-17-27-31(20-9-6-5-7-10-20)24(22)30-25(29-23)26-15-8-16-33-18(2)3/h5-7,9-14,17-18H,4,8,15-16H2,1-3H3,(H2,26,28,29,30)
• InChI Key: WOVBWLOBZXBHKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCCCOC(C)C)C4=CC=CC=C4
• Molecular Formula: C25H30N6O2
• Molecular Weight: 446.5 g/mol

Description

N~4~-(4-ethoxyphenyl)-1-phenyl-N~6~-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C25H30N6O2 and its molecular weight is 446.555. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Characterization : The chemical synthesis of pyrazolo[3,4-d]pyrimidine derivatives, including those with specific substitutions similar to N4-(4-ethoxyphenyl)-1-phenyl-N6-[3-(propan-2-yloxy)propyl]-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, has been extensively studied. These compounds are typically synthesized through multi-step processes involving the condensation of various starting materials like hydrazines, methylenemalononitriles, aldehydes, and alcohols (Liu et al., 2015).
• Structural Studies : Detailed structural studies, including X-ray diffraction and NMR spectroscopy, have been conducted on pyrazolo[3,4-d]pyrimidine derivatives. These studies help in understanding the molecular conformation and bonding patterns, which are crucial for their potential applications in various fields (Trilleras et al., 2008).

Biological and Medicinal Applications

• Antimicrobial Properties : Certain pyrazolo[3,4-d]pyrimidine derivatives have demonstrated significant antimicrobial activities. This includes their incorporation into materials like polyurethane varnish and printing ink paste, showcasing their potential as antimicrobial coatings (El‐Wahab et al., 2015).
• Anticancer Activities : There has been research into the anticancer properties of pyrazolo[3,4-d]pyrimidine derivatives. Some compounds in this class have shown inhibitory effects against various cancer cell lines, highlighting their potential in cancer therapy (Hassan et al., 2014).
• Anti-inflammatory and Anti-cancer Activities : Novel synthesis methods for pyrazolo[3,4-d]pyrimidine derivatives have been developed, with some compounds exhibiting promising anti-inflammatory and anti-cancer activities. This indicates a potential therapeutic application in treating inflammatory diseases and cancer (Kaping et al., 2016).